Cas no 168550-07-0 (4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-)

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- structure
168550-07-0 structure
Product name:4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
CAS No:168550-07-0
MF:C17H13NO2S2
MW:327.42062
CID:1349652
PubChem ID:1204906

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
    • 5-(4-benzyloxybenzylidene)-2-thioxothiazolidin-4-one
    • AG-690/34549028
    • AKOS000321947
    • Z44301524
    • SCHEMBL12892045
    • 5-(4-Benzyloxy-benzylidene)-2-thioxo-thiazolidin-4-one
    • 5-[4-(benzyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
    • 168550-07-0
    • (5E)-5-{[4-(BENZYLOXY)PHENYL]METHYLIDENE}-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
    • (5E)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • Inchi: InChI=1S/C17H13NO2S2/c19-16-15(22-17(21)18-16)10-12-6-8-14(9-7-12)20-11-13-4-2-1-3-5-13/h1-10H,11H2,(H,18,19,21)/b15-10+
    • InChI Key: LNPKMUHSBCXBNB-XNTDXEJSSA-N
    • SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3

Computed Properties

  • Exact Mass: 327.03889
  • Monoisotopic Mass: 327.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 38.33

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Related Literature

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